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Abstract

LabMol-319 is a potent, non-nucleoside inhibitor of the Zika virus (ZIKV) NS5 RNA-dependent
RNA polymerase (RdRp), an essential enzyme for viral replication. With a half-maximal
inhibitory concentration (IC50) of 1.6 uM, LabMol-319 presents a valuable tool for studying
ZIKV replication mechanisms and for the development of novel antiviral therapeutics.[1] This
document provides detailed information on sourcing LabMol-319, experimental protocols for its
use in in vitro assays, and visual representations of its mechanism of action within the viral life
cycle.

Supplier and Purchasing Information

For researchers interested in acquiring LabMol-319 for investigational purposes, several
suppliers offer the compound in various purities and quantities. The following table summarizes
publicly available information to facilitate procurement.
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) Catalog . Quantity .
Supplier Purity . Price (USD)
Number Options
MedChemExpres 10mM *1 mLin
HY-150234 295.0% $261
S DMSO
Aladdin Scientific ~ L648890 =>95% 10mg $400.90
1 mg, 5mg, 10
mg, 25 mg, 50 Varies by
TargetMol T72051 99.92% _
mg, 100 mg, 500  quantity
mg
1 mg, 5mg, 10
mg, 25 mg, 50
Immunomart T72051 0.9971 $84 - $2,130
mg, 100 mg, 500
mg

Note: Prices are subject to change and may not include shipping and handling fees. Please
refer to the supplier's website for the most current information.

Mechanism of Action: Inhibition of Zika Virus
Replication

The Zika virus, a member of the Flaviviridae family, replicates its single-stranded RNA genome

in the cytoplasm of infected host cells.[2][3] The viral non-structural protein 5 (NS5) possesses

RNA-dependent RNA polymerase (RdRp) activity, which is critical for the synthesis of new viral
RNA.[4] LabMol-319 acts as a non-nucleoside inhibitor, binding to an allosteric site on the NS5
RdRp and disrupting its enzymatic function, thereby halting viral genome replication.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LabMol-319: Application Notes and Protocols for Zika
Virus Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3604460#labmol-319-supplier-and-purchasing-
information-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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